4-Iodo-2,6-dimethylaniline
Overview
Description
4-Iodo-2,6-dimethylaniline is an intermediate in organic synthesis and pharmaceutical intermediate, which can be used in laboratory research and pharmaceutical synthesis process . It manifests as an off-white to yellow crystalline powder .
Synthesis Analysis
The synthesis of 2,6-dimethyl-4-iodoaniline is described in several papers. It can be easily obtained using an aromatic iodination reaction with molecular iodine . The desired products were isolated in nearly quantitative yields after a simple extraction .Molecular Structure Analysis
The molecular formula of this compound is C8H10IN .Chemical Reactions Analysis
This compound can be prepared by reacting iodine, ethyl acetate, and acetic acid in the presence of SPC and then heated with 2,6-dimethylaniline at 45-50℃ for 1 hour . It can also react with 1-Naphthaldehyde to form an intermediate .Physical and Chemical Properties Analysis
This compound is a solid . Its molecular weight is 247.08 . It should be stored in a dark place, in an inert atmosphere, at 2-8°C .Scientific Research Applications
Antioxidant Activity and Bioanalytical Applications
Studies on the development of sensors and biosensors for detecting amino acids and other compounds highlight the importance of certain chemical structures in enhancing electrochemical detection methods. Conducting polymers and molecularly imprinted polymers, for example, have been used as sensitive materials in creating electrochemical sensors and biosensors. These advancements could be relevant for chemicals similar to 4-Iodo-2,6-dimethylaniline, suggesting its potential application in bioanalytical tools that require high specificity and sensitivity (A. Dinu & C. Apetrei, 2022).
Agricultural Biofortification and Stress Tolerance
Research on the use of iodine in crops for biofortification and stress tolerance may provide insight into how iodine-containing compounds, such as this compound, could be applied in agriculture. Iodine has been shown to improve growth, environmental adaptation, and stress tolerance in plants. This suggests that iodine-containing chemicals might play a role in agricultural practices aimed at enhancing crop resilience and nutritional value (Julia Medrano-Macías et al., 2016).
Pharmaceutical and Toxicological Insights
While the literature review aimed to exclude drug use, dosage, and side effects, understanding the broader pharmacological and toxicological aspects of related compounds can inform safety and application considerations. Research into the pharmacokinetics, pharmacodynamics, and toxicology of new psychoactive substances provides a framework for evaluating the potential impacts of chemicals on human health, which could be pertinent when considering the safety profile of this compound in research and development contexts (J. J. Nugteren-van Lonkhuyzen et al., 2015).
Mechanism of Action
Target of Action
4-Iodo-2,6-dimethylaniline is primarily used as a building block in synthetic chemistry . It doesn’t have a specific biological target, but its chemical properties make it a valuable tool in the synthesis of various complex organic compounds.
Mode of Action
The compound is often used in aromatic iodination reactions . In these reactions, the iodine atom on the this compound molecule can form bonds with other molecules, facilitating the synthesis of more complex structures .
Pharmacokinetics
Like other aromatic amines, it is likely to be absorbed in the gastrointestinal tract if ingested, distributed throughout the body, metabolized in the liver, and excreted in urine .
Action Environment
The action of this compound is influenced by various environmental factors. For instance, it should be stored in a dark place under an inert atmosphere at 2-8°C to maintain its stability . Furthermore, the reactions involving this compound can be sensitive to temperature, solvent, and the presence of other reagents .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-iodo-2,6-dimethylaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10IN/c1-5-3-7(9)4-6(2)8(5)10/h3-4H,10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJJSUOOEBCCLNY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1N)C)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10IN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00299250 | |
Record name | 4-Iodo-2,6-dimethylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00299250 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4102-53-8 | |
Record name | 4-Iodo-2,6-dimethylbenzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4102-53-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 128900 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004102538 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4102-53-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=128900 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-Iodo-2,6-dimethylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00299250 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Benzenamine, 4-iodo-2,6-dimethyl | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.111.185 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Q1: What is the structure of 4-Iodo-2,6-dimethylaniline and how is it characterized?
A1: this compound (C8H10IN) is an aromatic amine. [, ] It is characterized by a benzene ring with an amine group (-NH2) at position 1, an iodine atom (I) at position 4, and two methyl groups (-CH3) at positions 2 and 6. [, ] The structure has been confirmed using various techniques, including melting point determination, infrared spectroscopy (IR), and 1H nuclear magnetic resonance spectroscopy (1HNMR). [, ] Additionally, X-ray crystallography revealed that the iodine, nitrogen, and methyl carbon atoms all lie in the plane of the benzene ring. []
Q2: How is this compound synthesized?
A2: this compound can be synthesized by reacting 2,6-dimethylaniline with iodine in ethyl acetate, using sodium percarbonate as the oxidant. [] This reaction is typically carried out at a temperature of 45-50 °C for 1 hour and yields around 42.5% of the desired product. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.